Methyl 2-amino-3-(4-aminophenyl)propanoate
Cat. No. B8561047
M. Wt: 194.23 g/mol
InChI Key: VWHHEDIHZWZRTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([N+:13]([O-:14])=[O:15])[cH:11][cH:12]1)=[O:16]>>[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([NH2:13])[cH:11][cH:12]1)=[O:16]
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COC(=O)C(N)Cc1ccc([N+](=O)[O-])cc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
COC(=O)C(N)Cc1ccc(N)cc1
|
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:17][OH:18].[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([N+:13]([O-:14])=[O:15])[cH:11][cH:12]1)=[O:16]>>[CH3:1][O:2][C:3]([CH:4]([NH2:5])[CH2:6][c:7]1[cH:8][cH:9][c:10]([NH2:13])[cH:11][cH:12]1)=[O:16]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(N)Cc1ccc([N+](=O)[O-])cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C(N)Cc1ccc(N)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
